![molecular formula C20H13ClN4O B4857303 2-(3-chlorophenyl)-N-2-pyrazinyl-4-quinolinecarboxamide](/img/structure/B4857303.png)
2-(3-chlorophenyl)-N-2-pyrazinyl-4-quinolinecarboxamide
Overview
Description
2-(3-chlorophenyl)-N-2-pyrazinyl-4-quinolinecarboxamide, also known as CPQ, is a chemical compound that has been extensively studied for its potential use in scientific research. It is a member of the quinoline family of compounds and is known to have a variety of biochemical and physiological effects. In
Scientific Research Applications
2-(3-chlorophenyl)-N-2-pyrazinyl-4-quinolinecarboxamide has been studied for its potential use in a variety of scientific research applications. It has been shown to have potent anti-inflammatory and anti-cancer properties, making it a promising candidate for the development of new drugs. This compound has also been studied for its potential use as a fluorescent probe for the detection of metal ions, such as copper and zinc.
Mechanism of Action
The mechanism of action of 2-(3-chlorophenyl)-N-2-pyrazinyl-4-quinolinecarboxamide is not fully understood, but it is thought to involve the inhibition of certain enzymes and signaling pathways. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation, and the mammalian target of rapamycin (mTOR), a signaling pathway involved in cell growth and proliferation.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, and to reduce inflammation in animal models of inflammation. This compound has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
2-(3-chlorophenyl)-N-2-pyrazinyl-4-quinolinecarboxamide has several advantages for use in lab experiments. It is a highly potent and selective inhibitor of COX-2 and mTOR, making it a valuable tool for studying these enzymes and pathways. This compound is also relatively easy to synthesize, allowing for large-scale production. However, this compound has some limitations for use in lab experiments. It is not water-soluble, which can make it difficult to use in certain assays. This compound is also relatively unstable, which can make it difficult to store and handle.
Future Directions
There are several future directions for the study of 2-(3-chlorophenyl)-N-2-pyrazinyl-4-quinolinecarboxamide. One area of interest is the development of new drugs based on this compound. This compound has shown promise as a potential anti-inflammatory and anti-cancer drug, and further research is needed to explore its therapeutic potential. Another area of interest is the development of new fluorescent probes based on this compound. This compound has shown promise as a probe for the detection of metal ions, and further research is needed to optimize its properties for this application. Finally, further research is needed to fully understand the mechanism of action of this compound and its effects on various signaling pathways and enzymes.
properties
IUPAC Name |
2-(3-chlorophenyl)-N-pyrazin-2-ylquinoline-4-carboxamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H13ClN4O/c21-14-5-3-4-13(10-14)18-11-16(15-6-1-2-7-17(15)24-18)20(26)25-19-12-22-8-9-23-19/h1-12H,(H,23,25,26) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ARWKUIMDYMJIEP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=CC(=N2)C3=CC(=CC=C3)Cl)C(=O)NC4=NC=CN=C4 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H13ClN4O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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